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Compound of Interest

Compound Name: (s)-13-Hydroxyoctadecanoic acid

Cat. No.: B1371932 Get Quote

For researchers, scientists, and drug development professionals, the accurate analysis of lipid

mediators like (S)-13-Hydroxyoctadecanoic acid is critical. This guide provides a comparative

overview of the specifications for a commercially available (S)-13-Hydroxyoctadecanoic acid
standard and outlines key experimental protocols for its analysis, supported by data from

relevant studies.

Product Specifications: A Comparative Look
While a specific Certificate of Analysis for (S)-13-Hydroxyoctadecanoic acid was not publicly

available, we can compare its product specifications with those of other common fatty acid

standards, such as oleic and stearic acid, to understand the expected quality parameters.
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Parameter
(S)-13-
Hydroxyoctadecan
oic Acid Standard

Oleic Acid
(Example CoA)[1]

Stearic Acid
(Example CoA)[2]

Purity >98%[3] 81.2% (GC Area %) 95.8% (As C-18)

Molecular Formula C18H36O3[3][4] C18H34O2 C18H36O2

Molecular Weight 300.48 g/mol [3][4] 282.46 g/mol 284.48 g/mol

Appearance Solid[3] Liquid Passes test

Supplied As In solution[3] Liquid Not specified

Storage Freezer[3] Not specified Not specified

Acid Value Not specified 199 mg KOH/g 198

Iodine Value Not specified 95 g I/100g 0.5

Saponification Value Not specified Not specified 199

Note: The data for Oleic Acid and Stearic Acid are taken from representative Certificates of

Analysis and are for comparative purposes only.

Experimental Protocols for Analysis
The analysis of hydroxy fatty acids like (S)-13-Hydroxyoctadecanoic acid typically involves

chromatographic methods such as High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC)
A common method for the separation and quantification of similar compounds like 13(S)-

hydroxy-cis-9, trans-11-octadecadienoic acid (13(S)-HODE) utilizes normal-phase HPLC.[5]

Column: Normal-phase HPLC column.

Mobile Phase: A solvent system of hexane/isopropanol/acetonitrile/acetic acid (800/8/30/1,

v/v) with isocratic elution.[5]
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Detection: UV detection at 235 nm.[5]

Detection Limit: Approximately 0.5 ng per injection.[5]

For other hydroxy fatty acids, such as 12-hydroxystearic acid, a reversed-phase HPLC method

with evaporative light scattering detection (ELSD) has been successfully employed.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of fatty acids. Due to the

low volatility of hydroxy fatty acids, derivatization is often required prior to analysis.

Derivatization: Trimethylsilyl (TMS) derivatization is a common method to increase the

volatility of the analyte.[7][8]

Ionization: Electron Impact (EI) ionization at 70 eV.[9]

Analysis Mode: Full scan mode (m/z 50-500).[9]

Identification: Compound identification is achieved by comparing mass spectra with authentic

standards and libraries like the NIST library.[9]

Experimental Workflow and Signaling Pathway
Diagrams
To visualize the analytical process, a general workflow for the GC-MS analysis of

hydroxyoctadecanoic acids is presented below.
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Caption: Workflow for GC-MS analysis of hydroxyoctadecanoic acids.
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(S)-13-Hydroxyoctadecanoic acid is a metabolite of linoleic acid, formed through pathways

that can involve lipoxygenase enzymes. The signaling pathway below illustrates the general

conversion of linoleic acid to hydroxy fatty acids.
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Caption: Biosynthetic pathway of (S)-13-Hydroxyoctadecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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